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Compound of Interest

Compound Name: 4-Amino-3-iodobenzotrifluoride

Cat. No.: B061637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for the compound

4-Amino-3-iodobenzotrifluoride, a key intermediate in the synthesis of pharmaceuticals and

other advanced materials. This document details the Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols for data

acquisition.

Core Spectroscopic Data
The following tables summarize the key quantitative data obtained from the spectroscopic

analysis of 4-Amino-3-iodobenzotrifluoride.

Table 1: NMR Spectral Data of 4-Amino-3-
iodobenzotrifluoride
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Nucleus
Chemical Shift (δ)

ppm
Multiplicity

Coupling Constant

(J) Hz

¹H 7.87 d 2.0

7.37 dd J₁ = 8.4, J₂ = 2.0

6.74 d 8.4

4.41 s

¹³C 149.7

136.3 q 4.0

126.9 q 4.0

123.7 q 270.0

121.6 q 3.0

113.6

82.3

¹⁹F -61.4 s

Data obtained in CDCl₃ at 400 MHz for ¹H and ¹³C, and 376 MHz for ¹⁹F.[1]

Table 2: Mass Spectrometry Data of 4-Amino-3-
iodobenzotrifluoride

Technique Calculated Mass [M+H]⁺ Found Mass [M+H]⁺

HRMS (ESI) 287.9497 287.9481

High-Resolution Mass Spectrometry (HRMS) with Electrospray Ionization (ESI).[1]

Experimental Protocols
The following are the detailed methodologies for the key experiments cited.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Instrumentation: A 400 MHz spectrometer was used for ¹H and ¹³C NMR, and a 376 MHz

spectrometer was used for ¹⁹F NMR.[1]

Sample Preparation: The sample was dissolved in deuterated chloroform (CDCl₃).

Data Acquisition:

¹H NMR: Spectra were recorded at 400 MHz. Chemical shifts are reported in parts per

million (ppm) relative to tetramethylsilane (TMS) as an internal standard.[1]

¹³C NMR: Spectra were recorded at 400 MHz. Chemical shifts are reported in ppm relative to

the solvent peak of CDCl₃.[1]

¹⁹F NMR: Spectra were recorded at 376 MHz. Chemical shifts are reported in ppm.[1]

Mass Spectrometry (MS)
Instrumentation: High-Resolution Mass Spectrometry (HRMS) with Electrospray Ionization

(ESI) was utilized.[1]

Sample Preparation: The sample was dissolved in a suitable solvent and introduced into the

mass spectrometer.

Data Acquisition: The mass-to-charge ratio (m/z) of the protonated molecule [M+H]⁺ was

measured to determine the accurate mass and confirm the elemental composition.[1]

Visualization of Analytical Workflow
The following diagram illustrates the logical workflow for the spectroscopic analysis of 4-
Amino-3-iodobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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